2-Aminocyclohexanol
Overview
Description
2-Aminocyclohexanol is a compound used in the synthesis of functionalized triamine . It is also known as 2-Amino-cyclohexanol .
Synthesis Analysis
A preparatively easy and efficient protocol for the resolution of racemic 2-aminocyclohexanol derivatives has been described, delivering both enantiomers with >99% enantiomeric excess (ee) by sequential use of ®- and (S)-mandelic acid .
Molecular Structure Analysis
The molecular formula of 2-Aminocyclohexanol is C6H13NO . The structure is also available as a 2D Mol file or as a computed 3D SD file .
Chemical Reactions Analysis
2-Aminocyclohexanol derivatives have been used as ligands in asymmetric catalysis . The resolution of these derivatives has been achieved by sequential use of ®- and (S)-mandelic acid .
Physical And Chemical Properties Analysis
2-Aminocyclohexanol has a density of 1.0±0.1 g/cm^3, a boiling point of 201.1±33.0 °C at 760 mmHg, and a vapour pressure of 0.1±0.8 mmHg at 25°C . It also has an enthalpy of vaporization of 50.9±6.0 kJ/mol and a flash point of 75.4±25.4 °C .
Scientific Research Applications
Conformational pH-Triggers
A series of trans-2-aminocyclohexanols have been synthesized and explored as conformational pH-triggers . The conformational equilibrium and its possible pH-induced change due to an intramolecular hydrogen bond and electrostatic interactions were studied . This acid-induced transition may be used to control the geometry-dependent molecular properties .
Organic Synthesis
Due to the presence of both an amine group (NH2) and a hydroxyl group (OH) on the cyclohexane ring, 2-Aminocyclohexanol holds potential for various applications in scientific research, particularly in organic synthesis. It can be synthesized through the reductive amination of cyclohexanone with ammonia in the presence of a reducing agent like sodium borohydride (NaBH4).
Medicinal Chemistry
In medicinal chemistry, 2-Aminocyclohexanol can be used to design and synthesize novel materials with unique properties. The specific configuration of the molecule allows for interactions with other molecules that depend on spatial arrangement.
Derivatization
The amine group of 2-Aminocyclohexanol can be further reacted with various reagents to form new derivatives. For instance, it can be acylated with acid chlorides to form amides or alkylated with alkylating agents to form secondary amines.
Material Science
Chirality
2-Aminocyclohexanol is a chiral molecule, meaning it exists in two non-superimposable mirror image forms, known as enantiomers. These forms, designated as (1R,2S)-cis-2-aminocyclohexanol and (1S,2R)-cis-2-aminocyclohexanol, have identical chemical formulas (C6H13NO) and structures but differ in the spatial arrangement of their atoms.
Safety and Hazards
Mechanism of Action
Target of Action
It has been used as a ph-sensitive conformational switch in lipid amphiphiles , suggesting that it may interact with lipid molecules in biological systems.
Mode of Action
Its ability to act as a ph-sensitive conformational switch suggests that it may alter the structure of lipid molecules in response to changes in ph . This could potentially lead to changes in cellular processes that involve lipid molecules.
Result of Action
Its ability to act as a ph-sensitive conformational switch in lipid amphiphiles suggests that it may induce changes in the structure and function of lipid molecules, potentially affecting cellular processes that involve these molecules .
Action Environment
The action of 2-Aminocyclohexanol may be influenced by environmental factors such as pH, as it acts as a pH-sensitive conformational switch . Other environmental factors that could influence its action, efficacy, and stability include temperature and the presence of other molecules in the environment.
properties
IUPAC Name |
2-aminocyclohexan-1-ol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO/c7-5-3-1-2-4-6(5)8/h5-6,8H,1-4,7H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PQMCFTMVQORYJC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C(C1)N)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60902516 |
Source
|
| Record name | NoName_3025 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60902516 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
115.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Aminocyclohexanol | |
CAS RN |
931-15-7, 6850-38-0, 6982-39-4 |
Source
|
| Record name | Cyclohexanol, 2-amino-, cis- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000931157 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-Aminocyclohexanol | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006850380 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | trans-2-Aminocyclohexanol | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006982394 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-Aminocyclohexan-1-ol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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